Cas no 753446-81-0 (1-Methoxy-N-methyl-2-Butanamine)

• Product Name: 1-Methoxy-N-methyl-2-Butanamine
• CAS No: 753446-81-0
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 2104025
• Update Time: 2025-05-22

1-Methoxy-N-methyl-2-Butanamine Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-N-methyl-2-Butanamine
• (1-methoxybutan-2-yl)(methyl)amine
• 1-Methoxy-N-methyl-2-Butanamine

• Inchi： 1S/C6H15NO/c1-4-6(7-2)5-8-3/h6-7H,4-5H2,1-3H3
• InChI Key： DRJVQAUDBQZQRC-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-Methoxy-N-methyl-2-Butanamine

1-Methoxy-N-methyl-2-Butanamine: A Comprehensive Overview

1-Methoxy-N-methyl-2-Butanamine (CAS No. 753446-81-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and material science. This compound, with its unique structural properties, plays a pivotal role in various industrial and research applications. Recent advancements in synthetic methodologies and its bioavailability have further solidified its importance in modern chemical research.

The molecular structure of 1-Methoxy-N-methyl-2-Butanamine is characterized by a butanamine backbone with a methoxy group at the 1-position and a methyl substituent on the nitrogen atom. This configuration imparts distinctive electronic and steric properties, making it an ideal candidate for exploring novel chemical reactions and biological interactions. Researchers have recently utilized this compound as a key intermediate in the synthesis of advanced materials, such as polyamides and other functional polymers.

One of the most notable applications of 1-Methoxy-N-methyl-2-Butanamine is in the field of drug discovery. Its ability to act as a bioisostere for other amine-containing compounds has been leveraged in the development of potential therapeutic agents. For instance, studies published in 2023 highlight its role in modulating enzyme activity, suggesting its potential use in treating metabolic disorders.

In terms of synthesis, 1-Methoxy-N-methyl-2-Butanamine can be efficiently prepared via nucleophilic substitution reactions or through the Curtius rearrangement. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is crucial for applications requiring enantiomerically pure compounds.

The compound's physical properties, including its melting point, boiling point, and solubility characteristics, have been extensively studied to optimize its use in various industrial processes. Recent research has also focused on its environmental impact, with studies indicating that it undergoes rapid biodegradation under aerobic conditions, making it an eco-friendly choice for certain applications.

Moreover, 1-Methoxy-N-methyl-2-Butanamine has found niche applications in agrochemicals and personal care products due to its mild reactivity and compatibility with biological systems. Its ability to function as a stabilizer or emulsifier has been particularly valuable in these industries.

In conclusion, 1-Methoxy-N-methyl-2-Butanamine (CAS No. 753446-81-0) stands out as a multifaceted compound with a wide range of applications across diverse scientific domains. Its continued exploration in cutting-edge research ensures that it remains at the forefront of chemical innovation.